Cas no 1356734-31-0 (4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde)

• Product Name: 4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde
• CAS No: 1356734-31-0
• MF: C₁₁H₁₀N₂O₂S₂
• MW: 266.339299678802
• CID: 5455712
• PubChem ID: 52274903
• Update Time: 2025-05-25

4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-3-[(1,3,4-THIADIAZOL-2-YLSULFANYL)METHYL]BENZALDEHYDE
• AKOS008132748
• 1356734-31-0
• 4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)benzaldehyde
• EN300-12983848
• Z424820032
• 4-Methoxy-3-[(1,3,4-thiadiazol-2-ylthio)methyl]benzaldehyde
• 4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde

• Inchi： 1S/C11H10N2O2S2/c1-15-10-3-2-8(5-14)4-9(10)6-16-11-13-12-7-17-11/h2-5,7H,6H2,1H3
• InChI Key： UUMCIQJSOYADDH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OC)C(CSC2=NN=CS2)=C1

Computed Properties

• Exact Mass: 266.01836991g/mol
• Monoisotopic Mass: 266.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.7±55.0 °C(Predicted)
• pka: -1.15±0.10(Predicted)

Additional information on 4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde

Introduction to 4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde (CAS No. 1356734-31-0)

4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1356734-31-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzaldehyde derivatives family, characterized by the presence of a benzene ring substituted with an aldehyde group and various heterocyclic moieties. The specific substitution pattern, including the 4-methoxy group and the 1,3,4-thiadiazol-2-ylsulfanyl moiety, imparts unique chemical and biological properties that make it a promising candidate for further investigation.

The 1,3,4-thiadiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of a sulfanyl group at the 2-position of the thiadiazole ring enhances its reactivity and potential interactions with biological targets. In combination with the methylbenzaldehyde backbone, this compound exhibits a rich structural framework that could facilitate diverse pharmacological effects.

The 4-methoxy substituent on the benzene ring further modulates the electronic properties of the molecule, influencing its solubility, metabolic stability, and binding affinity to biological receptors. This modification is particularly relevant in drug design, as it can enhance oral bioavailability and reduce unwanted side effects. The presence of both electron-donating (methoxy) and electron-withdrawing (thiadiazol-2-ylsulfanyl) groups creates a delicate balance that may optimize interactions with therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde may interact with enzymes and receptors involved in metabolic pathways relevant to neurodegenerative diseases. The thiadiazole moiety has been shown to disrupt protein-protein interactions critical in conditions like Alzheimer’s disease and Parkinson’s disease, making this compound a potential lead for developing novel therapeutics.

In addition to its neurological potential, preliminary in vitro assays have indicated that this compound exhibits promising antimicrobial activity against resistant strains of bacteria. The sulfanyl group in the thiadiazole ring is believed to disrupt bacterial cell wall synthesis or interfere with essential enzymatic processes. Such findings are particularly encouraging given the growing crisis of antibiotic resistance worldwide. Researchers are now exploring synthetic modifications to enhance these effects while maintaining overall structural integrity.

The synthesis of 4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include formylation at the benzylic position followed by functionalization of the thiadiazole ring. Advances in green chemistry principles have led to more sustainable synthetic routes, reducing waste and improving yields. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

From a regulatory perspective, this compound falls under standard guidelines for chemical substances used in research and development. Its classification as a research chemical ensures compliance with safety protocols while allowing for continued exploration of its potential applications. As more data becomes available on its pharmacological properties, regulatory bodies may reassess its status if it emerges as a lead candidate for clinical development.

The future of 4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde lies in interdisciplinary collaboration between synthetic chemists, biochemists, and clinicians. By combining experimental data with computational predictions, researchers can accelerate the discovery process and bring new treatments to patients more efficiently. The integration of artificial intelligence into drug discovery has also shown promise in identifying novel derivatives of this compound with enhanced therapeutic profiles.

In conclusion,4-methoxy-3-(1,3,4-thiadiazol-2-ylsulfanyl)methylbenzaldehyde represents a fascinating example of how structural complexity can yield compounds with multiple biological activities. Its unique combination of pharmacophores makes it a valuable tool for exploring new therapeutic avenues in medicine. As research progresses，this compound will continue to be scrutinized for its potential contributions to human health，provided it meets rigorous safety and efficacy standards upon further investigation.